N'-(4-tert-butylcyclohexylidene)-3,4,5-trimethoxybenzohydrazide

• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol
• IUPAC Name: N-[(4-tert-butylcyclohexylidene)amino]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H30N2O4/c1-20(2,3)14-7-9-15(10-8-14)21-22-19(23)13-11-16(24-4)18(26-6)17(12-13)25-5/h11-12,14H,7-10H2,1-6H3,(H,22,23)
• InChI Key: AGYSMICUKPQTRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(=NNC(=O)C2=CC(=C(C(=C2)OC)OC)OC)CC1

Description

N’-(4-tert-butylcyclohexylidene)-3,4,5-trimethoxybenzohydrazide is a complex organic compound known for its unique chemical structure and potential applications in various fields. This compound features a tert-butylcyclohexylidene group attached to a trimethoxybenzohydrazide moiety, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(4-tert-butylcyclohexylidene)-3,4,5-trimethoxybenzohydrazide typically involves the reaction of 4-tert-butylcyclohexanone with 3,4,5-trimethoxybenzohydrazide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Common solvents used include ethanol or methanol, and catalysts such as acetic acid or hydrochloric acid can be employed to enhance the reaction rate.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to achieve high purity and efficiency, often involving automated systems to control temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

N’-(4-tert-butylcyclohexylidene)-3,4,5-trimethoxybenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

• **Reduction